Cas no 1261478-57-2 (4-(Difluoromethyl)-3-fluoro-3'-(trifluoromethyl)biphenyl)

• Product Name: 4-(Difluoromethyl)-3-fluoro-3'-(trifluoromethyl)biphenyl
• CAS No: 1261478-57-2
• MF: C₁₄H₈F₆
• MW: 290.203744888306
• CID: 4991033
• Update Time: 2025-10-30

4-(Difluoromethyl)-3-fluoro-3'-(trifluoromethyl)biphenyl Chemical and Physical Properties

Names and Identifiers

• 4-(Difluoromethyl)-3-fluoro-3'-(trifluoromethyl)biphenyl

• Inchi： 1S/C14H8F6/c15-12-7-9(4-5-11(12)13(16)17)8-2-1-3-10(6-8)14(18,19)20/h1-7,13H
• InChI Key： FSMXXYYBORFOFK-UHFFFAOYSA-N
• SMILES： FC1=C(C(F)F)C=CC(=C1)C1C=CC=C(C(F)(F)F)C=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 313
• XLogP3: 5.2
• Topological Polar Surface Area: 0

Additional information on 4-(Difluoromethyl)-3-fluoro-3'-(trifluoromethyl)biphenyl

Comprehensive Overview of 4-(Difluoromethyl)-3-fluoro-3'-(trifluoromethyl)biphenyl (CAS No. 1261478-57-2)

The compound 4-(Difluoromethyl)-3-fluoro-3'-(trifluoromethyl)biphenyl (CAS No. 1261478-57-2) is a fluorinated biphenyl derivative that has garnered significant attention in the fields of organic chemistry, pharmaceuticals, and materials science. Its unique structural features, including the presence of difluoromethyl, fluoro, and trifluoromethyl groups, make it a valuable intermediate for the synthesis of advanced materials and bioactive molecules. This article delves into the properties, applications, and recent advancements related to this compound, while addressing common queries and industry trends.

One of the most notable characteristics of 4-(Difluoromethyl)-3-fluoro-3'-(trifluoromethyl)biphenyl is its high thermal and chemical stability, attributed to the strong carbon-fluorine bonds. This stability makes it an ideal candidate for use in high-performance polymers and coatings, where resistance to harsh environments is critical. Researchers have also explored its potential in pharmaceutical intermediates, particularly in the development of fluorinated drugs, which often exhibit enhanced bioavailability and metabolic stability.

In recent years, the demand for fluorinated compounds has surged, driven by their applications in agrochemicals, electronic materials, and life sciences. A frequently asked question in online forums and search engines is: "What are the key benefits of fluorinated biphenyl derivatives in drug discovery?" The answer lies in their ability to modulate lipophilicity, bioavailability, and binding affinity, making them indispensable in modern medicinal chemistry. 4-(Difluoromethyl)-3-fluoro-3'-(trifluoromethyl)biphenyl exemplifies these advantages, as its trifluoromethyl group is known to improve pharmacokinetic properties.

Another area of interest is the compound's role in organic electronics. With the rise of flexible displays and OLED technology, fluorinated aromatic compounds are increasingly used as electron-transport materials. The difluoromethyl and fluoro substituents in this biphenyl derivative contribute to its electron-withdrawing properties, enhancing its performance in such applications. Industry experts often highlight its compatibility with solution-processable semiconductors, a hot topic in materials science.

From a synthetic perspective, the preparation of 4-(Difluoromethyl)-3-fluoro-3'-(trifluoromethyl)biphenyl involves multi-step reactions, including Suzuki-Miyaura coupling and electrophilic fluorination. These methods are widely discussed in academic literature and patent filings, reflecting the compound's commercial and research significance. A common search query is: "How to optimize the yield of fluorinated biphenyl derivatives?" Answers often emphasize the importance of catalyst selection and reaction conditions, such as temperature and solvent choice.

Environmental and regulatory considerations are also critical when working with fluorinated compounds. While 4-(Difluoromethyl)-3-fluoro-3'-(trifluoromethyl)biphenyl is not classified as hazardous, proper handling and disposal practices are essential to minimize ecological impact. This aligns with the growing focus on green chemistry and sustainable synthesis methods, a trending topic in both academia and industry.

In conclusion, 4-(Difluoromethyl)-3-fluoro-3'-(trifluoromethyl)biphenyl (CAS No. 1261478-57-2) is a versatile and high-value compound with broad applications across multiple industries. Its unique fluorinated structure, combined with its stability and functional versatility, positions it as a key player in the development of next-generation materials and pharmaceuticals. As research continues to uncover new uses for this compound, its relevance in scientific and industrial contexts is expected to grow further.